Cas no 21271-01-2 (Ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate)

Ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate structure
21271-01-2 structure
Product name:Ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate
CAS No:21271-01-2
MF:C15H19NO4
MW:277.3156645298
CID:911440
PubChem ID:302556

Ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate
    • (6,7-dimethoxy-3,4-dihydro-isoquinolin-1-yl)-acetic acid ethyl ester
    • < 6,7-Dimethoxy-3,4-dihydro-isochinolyl-(1)> essigsaeure-ethylester
    • 6,7-Dimethoxy-3,4-dihydro-isochinolin-1-essigsaeure-ethylester
    • AC1L70RY
    • AG-E-55948
    • CTK4E6296
    • NSC187771
    • 21271-01-2
    • NSC-187771
    • DTXSID70307119
    • Inchi: InChI=1S/C15H19NO4/c1-4-20-15(17)9-12-11-8-14(19-3)13(18-2)7-10(11)5-6-16-12/h7-8H,4-6,9H2,1-3H3
    • InChI Key: FDIJYPGDWIHTPK-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CC1=NCCC2=CC(=C(C=C21)OC)OC

Computed Properties

  • Exact Mass: 277.13147
  • Monoisotopic Mass: 277.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.1Ų

Experimental Properties

  • PSA: 57.12
  • LogP: 1.43780

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